Cas no 65210-66-4 ( )

• Product name: &nbsp
• CAS No: 65210-66-4
• MF: C₁₃H₁₄O₃
• MW: 218.24846
• CID: 961616
• PubChem ID: 321171

  Chemical and Physical Properties

Names and Identifiers

• DTXSID70313492
• NSC-270692
• 65210-66-4
• NSC270692
• (7,8-dimethoxynaphthalen-2-yl)methanol
•  

• Inchi： InChI=1S/C13H14O3/c1-15-12-6-5-10-4-3-9(8-14)7-11(10)13(12)16-2/h3-7,14H,8H2,1-2H3
• InChI Key： YXWMWODBKBVSFK-UHFFFAOYSA-N
• SMILES： COC1=C(C2=C(C=CC(=C2)CO)C=C1)OC

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69